Cas no 68553-60-6 (Vanadyl naphthenate)

• Product Name: Vanadyl naphthenate
• CAS No: 68553-60-6
• MF: C₄₄H₂₈O₈V
• MW: 735.62983417511
• MDL: MFCD00148763
• CID: 90438
• Update Time: 2024-10-28

Vanadyl naphthenate Chemical and Physical Properties

Names and Identifiers

• Vanadyl naphthenate
• naphthalene-2-carboxylate
• Naphthenic acids, vanadyl complexes
• VANADIUM NAPHTHENATE OXIDE
• vanadium(+4) cation
• VANADYL NAPHTHENATE, 35% IN NAPHTHENIC ACID (2.8-3.2% V)
• 35%innaphthenicacid(V2.8-3.2%)
• Vanadiumnaphthenateoxide,35%innaphthenicacid(V2.8-3.2%)
• VanadiuM Naphthenate
• Vanadyl naphthenate in naphthenic acid (2.8-3.2% V)

• MDL： MFCD00148763
• Inchi： 1S/4C11H8O2.V/c4*12-11(13)10-6-5-8-3-1-2-4-9(8)7-10;/h4*1-7H,(H,12,13);/q;;;;+4/p-4
• InChI Key： DLHFCHPXIYNOOK-UHFFFAOYSA-J
• SMILES： [V+4].C1=C2C(C=CC=C2)=CC=C1C([O-])=O.C1=C2C(C=CC=C2)=CC=C1C([O-])=O.C1=C2C(C=CC=C2)=CC=C1C([O-])=O.C1=C2C(C=CC=C2)=CC=C1C([O-])=O

Computed Properties

• Exact Mass: 735.122
• Monoisotopic Mass: 735.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 53
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Black liquid
• Density: 1,04 g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: >180°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 160.52000
• LogP: 4.81320
• Solubility: Insoluble in water

Vanadyl naphthenate Security Information

• Hazardous Material transportation number：UN3285
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids